Cas no 1352527-47-9 (Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine)

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine is a specialized organic compound featuring a pyridine core substituted with a methylamine group and a toluenesulfonyl-pyrrolidine moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The toluenesulfonyl group enhances stability and may facilitate further functionalization, while the pyrrolidine ring contributes to conformational rigidity. The compound’s modular design allows for versatility in synthetic pathways, making it a valuable intermediate for developing biologically active molecules. Its well-defined stereochemistry and purity are critical for reproducibility in research and industrial processes. Suitable for controlled reactions, it offers researchers a precise tool for targeted molecular synthesis.

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine structure

1352527-47-9 structure

Product Name:Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine

CAS No:1352527-47-9

MF:C₁₈H₂₃N₃O₂S

MW:345.459122896194

CID:5217886

Update Time:2025-08-05

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine Chemical and Physical Properties

Names and Identifiers

- Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine
- 2-Pyridinamine, N,3-dimethyl-5-[1-[(4-methylphenyl)sulfonyl]-2-pyrrolidinyl]-
- Inchi： 1S/C18H23N3O2S/c1-13-6-8-16(9-7-13)24(22,23)21-10-4-5-17(21)15-11-14(2)18(19-3)20-12-15/h6-9,11-12,17H,4-5,10H2,1-3H3,(H,19,20)
- InChI Key： MFIRWLDVCUJTOP-UHFFFAOYSA-N
- SMILES： C1(NC)=NC=C(C2CCCN2S(C2=CC=C(C)C=C2)(=O)=O)C=C1C

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM496051-1g	N,3-Dimethyl-5-(1-tosylpyrrolidin-2-yl)pyridin-2-amine	1352527-47-9	97%	1g	$652	2023-01-02

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine Related Literature

1. Excitation-dependent electron exchange energy and electron transfer dynamics in a series of covalently tethered N,N-bis(4′-tert-butylbiphenyl-4-yl)aniline – [C60] fullerene dyads via varying π-conjugated spacers†

Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imaging

Ghazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
4. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine

Introduction to Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine (CAS No. 1352527-47-9)

Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine, with the CAS registry number 1352527-47, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound is characterized by its unique structure, which includes a methyl group attached to a pyridine ring substituted with a pyrrolidine moiety and a tosyl group. The combination of these structural elements suggests potential applications in various therapeutic areas, particularly in the development of targeted therapies and signal transduction inhibitors.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of similar compounds, which has facilitated further exploration of their biological activities. For instance, studies have shown that analogs of this compound exhibit potent inhibitory effects on key enzymes involved in cancer progression and neurodegenerative diseases. These findings underscore the importance of understanding the structure-function relationships in such molecules.

One of the most intriguing aspects of Methyl-{3-methyl-5-[1-(toluene-4-sulfonyl)-pyrrolidin-2-yl]-pyridin-2-yl}-amine is its ability to modulate cellular signaling pathways. Specifically, it has been demonstrated to interact with proteins involved in the PI3K/AKT/mTOR pathway, which is a critical regulator of cell growth, survival, and metabolism. Dysregulation of this pathway is implicated in numerous pathological conditions, including cancer and diabetes. Therefore, compounds like this one hold promise as potential therapeutic agents for these conditions.

Recent research has also focused on the pharmacokinetic properties of this compound. Studies conducted in preclinical models have revealed favorable absorption profiles and moderate clearance rates, suggesting that it may have suitable bioavailability for systemic administration. However, further investigations are required to fully characterize its pharmacokinetic behavior and safety profile in humans.

In terms of applications, Methyl-{3-methyl...